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Abstract

Calcium alpha-ketoglutarate (Ca-AKG), the calcium salt of the Krebs cycle intermediate alpha-
ketoglutarate (AKG), is a molecule of significant interest in the fields of cellular metabolism,
geroscience, and clinical nutrition.[1][2] As endogenous levels of AKG decline with age,
supplementation with the more stable and bioavailable Ca-AKG form has been investigated for
its potential to extend healthspan and lifespan.[1][3][4][5] This technical guide provides a
comprehensive overview of the synthesis, chemical properties, and key biochemical roles of
Ca-AKG. Itincludes detailed experimental protocols, quantitative data, and visual diagrams of
relevant metabolic and signaling pathways to serve as a resource for the scientific community.

Chemical and Physical Properties

Calcium alpha-ketoglutarate is a white or off-white crystalline powder.[6][7] It is the divalent
calcium salt of a-Ketoglutarate, formed when the two carboxyl groups of alpha-ketoglutaric acid
are deprotonated and bind with a Ca2* ion.[6] The calcium salt form enhances the stability and
bioavailability of AKG, which in its free acid form can be unstable.[3][8][9]

Quantitative Data Summary

The key physicochemical properties of Calcium Alpha-Ketoglutarate are summarized in the
table below.
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Property Value Source(s)

) Ca(CsHs0s)2 (Anhydrous) /
Chemical Formula [6][10]
CsHaCa0s-H20 (Monohydrate)

Molecular Weight 202.18 g/mol (Monohydrate) [1][11]
White to off-white crystalline

Appearance [6][7118]
powder

Slightly soluble in water;

Solubility Insoluble or slightly soluble in [61[71112]
DMSO

Aqueous Solution pH 7.0 - 9.0 (Weakly alkaline) [6][7]

Calcium Content Typically 19.9% - 22% [8][13]

) ) >98% (pharmaceutical grade
Purity (Typical) can be >99.9%) [8][14]

Storage (Powder) -20°C for up to 3 years [12]

Stability and Reactivity

Ca-AKG is relatively stable to light and heat under standard storage conditions.[6] However, it
may undergo decomposition under strong acidic or alkaline conditions, or at high temperatures.

[6]7]

e pH Dependence: The solubility of Ca-AKG can be influenced by pH, with increased solubility
often observed in slightly acidic environments (e.g., pH 6.0-6.5).[6][7] It is crucial to avoid
dissolving Ca-AKG in phosphate-containing buffers like PBS, as calcium ions will react with
phosphate ions to form insoluble calcium phosphate precipitates.[7]

e Thermal Stability: Thermogravimetric analysis (TGA) can be used to assess the thermal
stability of Ca-AKG. High-quality Ca-AKG should not exhibit significant decomposition within
the normal range of storage and use temperatures.[14]

e Reactivity: As an alpha-keto acid, it can undergo decarboxylation at high temperatures or
under enzymatic catalysis.[6] The alpha-ketoglutarate anion is also a metal chelator and can
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bind with other metal ions.[6]

Synthesis of Calcium Alpha-Ketoglutarate

Ca-AKG can be produced through chemical synthesis or biological fermentation. The choice of
method impacts purity, environmental footprint, and cost.

S unthesis Methods: A Compari

Feature Bio-fermentation Chemical Synthesis

Glutaric acid, methyl

) Renewable sources (e.g., )

Raw Materials dichloroacetate, methyl
glucose)

acrylate

Reaction Conditions

Mild (e.g., physiological pH

and temperature)

High temperature and

pressure

Environmental Impact

Green process, lower pollution

Higher pollution potential

Yield & Purity

High yield and purity (can
exceed 99.9%)

Potentially lower yield, may

require significant purification

] ) Can be slower due to
Production Cycle 24-72 hour fermentation cycle

purification steps

Source:[6][8][15]

Experimental Protocol: Chemical Synthesis

This protocol describes a common method for preparing Ca-AKG, which involves the formation
of an intermediate alkali metal salt to improve purity and yield.[16][17]

Objective: To synthesize Calcium Alpha-Ketoglutarate from alpha-ketoglutaric acid.
Materials:
» Alpha-ketoglutaric acid

¢ Sodium hydroxide (or another alkali metal salt like sodium carbonate)
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e Calcium chloride

e Deionized water

o Reaction vessel with stirring capability
e pH meter

« Filtration apparatus

e Drying oven

Methodology:

o Step 1: Formation of Disodium Alpha-Ketoglutarate. a. Dissolve a specific molar equivalent
of alpha-ketoglutaric acid in deionized water in the reaction vessel. b. Slowly add a solution
of sodium hydroxide (2 molar equivalents) to the stirred alpha-ketoglutaric acid solution. c.
Monitor the pH of the solution. The reaction is complete when a stable pH in the range of 5.0
to 11.9 is achieved, indicating the formation of the disodium bis salt of alpha-ketoglutarate.
[16][17][18]

o Step 2: Formation of Calcium Alpha-Ketoglutarate. a. Prepare a separate agqueous solution
of calcium chloride (approximately 1 molar equivalent to the starting alpha-ketoglutaric acid).
b. While stirring, slowly add the calcium chloride solution to the disodium alpha-ketoglutarate
solution from Step 1.[15] c. The reaction mixture may be heated (e.g., to 65-75°C) and stirred
for several hours (e.g., 2-5 hours) to facilitate the precipitation of calcium alpha-
ketoglutarate.[16][17]

o Step 3: Isolation and Drying. a. Cool the reaction mixture to allow for complete precipitation.
b. Isolate the solid calcium alpha-ketoglutarate product by vacuum filtration. c. Wash the
collected solid with cold deionized water to remove any remaining soluble impurities. d. Dry
the final product in a vacuum oven at a controlled temperature to achieve the desired
moisture content (e.g., 5-20%).[17]

Visualization: Chemical Synthesis Workflow
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a-Ketoglutaric Acid

Process Product
\
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Calcium Chloride
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1. Biological Sample
(Cells/Tissue)

Y

2. Metabolic Quenching
(Liquid Nitrogen)

Y

3. Metabolite Extraction
(Cold Methanol + Std.)

Y

4. Centrifugation

Y

5. Supernatant Drying

Y

6. Reconstitution

Y

7. LC Separation

Y

8. MS/MS Detection

(MRM)

Y

9. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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